Cas no 319-78-8 (D-Isoleucine)

• Product Name: D-Isoleucine
• CAS No: 319-78-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD00064221
• CID: 36816
• PubChem ID: 76551
• Update Time: 2025-05-20

D-Isoleucine Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-Amino-3-methylpentanoic acid
• H-D-Ile-OH
• D-lsoleucine
• D-Isoleucine
• (2R (3R)-2-Amino-3-methylpentanoic acid
• H-D-Allo-Ile-OH
• H-D-lle-OH
• (2R, 3R)-2-Amino-3-methylpentanoic acid
• (R)-Isoleucine
• (R)-2-Amino-(S)-3-methylvaleric acid
• DS-18182
• CHEBI:27730
• UNII-V87GJA0G54
• D-Ile
• HY-I1070
• EN300-101180
• M03125
• (2R,3R)-2-Amino-3-methylvaleric acid
• 6B147F4F-BD4E-4FC3-9B73-D1EC1622E02D
• V87GJA0G54
• 319-78-8
• FD21838
• DL-Isoleucine, cell culture tested
• EINECS 206-269-2
• DL-Isoleucine, 99%, FCC, FG
• DL-Isoleucine, ReagentPlus(R), 99%
• SCHEMBL159567
• BRN 1721793
• DL-Isoleucine, Vetec(TM) reagent grade, 98%
• Q27103290
• AM81840
• NS00074124
• MFCD00064221
• C06418
• Isoleucine, D-
• 4-04-00-02774 (Beilstein Handbook Reference)
• Z1203578023
• AC-22374
• D-Isoleucine, >=98% (TLC)
• AKOS006340929
• ISOLEUCINE, (-)-
• CS-0011143
• DTXSID1046346
• alloisoleucin
• (R)Isoleucine
• (2R, 3R)2Amino3methylpentanoic acid
• Isoleucine, D- (8CI); (2R,3R)-2-Amino-3-methylpentanoic acid; (R)-Isoleucine
• DTXCID701477645
• (2R,3R)-2-Amino-3-methylpentanoic acid;H-D-Ile-OH;(2R,3R)-2-Amino-3-methylvaleric acid
• FI09261

• MDL： MFCD00064221
• Inchi： 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： AGPKZVBTJJNPAG-RFZPGFLSSA-N
• SMILES： OC([C@@H]([C@H](C)CC)N)=O

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.1720 (estimate)
• Melting Point: 272-274 ºC
• Boiling Point: 225.8℃ at 760 mmHg
• Flash Point: 90.3±22.6 °C
• Refractive Index: -40.5 ° (C=4, 6mol/L HCl)
• PSA: 63.32000
• LogP: 1.14470
• Solubility: Not available
• Specific Rotation: -37 º (c=5, 1 N HCl 24 ºC)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

D-Isoleucine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R40: limited evidence for its carcinogenic role.
• Safety Instruction： S24/25
• RTECS：NR4700000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R40
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-Isoleucine

D-Isoleucine: A Comprehensive Overview

D-Isoleucine (CAS No. 319-78-8) is an essential amino acid that plays a critical role in human metabolism, particularly in energy production and muscle recovery. This compound is one of the branched-chain amino acids (BCAAs), alongside leucine and valine, and is widely recognized for its importance in maintaining optimal physical performance and overall health. Recent studies have highlighted its potential benefits in areas such as sports nutrition, metabolic health, and even neurological function.

The molecular structure of D-Isoleucine consists of a central carbon atom bonded to an amino group, a carboxyl group, a hydrogen atom, and a branched alkyl group. This unique structure allows it to participate in various biochemical pathways, including protein synthesis and energy metabolism. Researchers have found that D-Isoleucine is particularly effective in reducing muscle protein breakdown during periods of physical stress, making it a popular supplement among athletes and fitness enthusiasts.

One of the most significant advancements in the study of D-Isoleucine involves its role in metabolic regulation. Recent research has shown that this amino acid can influence the activity of key enzymes involved in lipid metabolism, potentially offering benefits for individuals managing obesity or type 2 diabetes. For instance, a 2023 study published in the *Journal of Nutrition* demonstrated that supplementation with D-Isoleucine could improve insulin sensitivity and reduce fat accumulation in adipose tissue.

In the field of sports science, D-Isoleucine has gained attention for its ability to enhance exercise performance and recovery. By promoting muscle protein synthesis and reducing muscle soreness, this amino acid has become a staple in pre-workout and post-workout supplements. A 2023 clinical trial conducted by the International Society of Sports Nutrition reported that athletes who consumed D-Isoleucine supplements experienced significant improvements in endurance and recovery times compared to placebo groups.

Beyond its role in physical performance, D-Isoleucine has also been explored for its potential neuroprotective effects. Emerging research suggests that this amino acid may help mitigate cognitive decline associated with aging by supporting brain function and reducing oxidative stress. A study published in *Neuroscience Letters* highlighted that D-Isoleucine supplementation could enhance memory retention and reduce inflammation in the brain, opening new avenues for its use in neurodegenerative disorders.

The production of D-Isoleucine involves advanced biotechnological processes, including fermentation using genetically engineered microorganisms. These methods have significantly improved the efficiency and sustainability of amino acid production, making D-Isoleucine more accessible for both industrial and consumer applications. The global market for BCAAs is expected to grow substantially over the next decade, driven by increasing demand from the fitness industry and the rising awareness of nutritional supplements.

In conclusion, D-Isoleucine (CAS No. 319-78-8) is a versatile compound with multifaceted applications across various fields. Its role as an essential amino acid makes it indispensable for human health, while its emerging benefits in sports nutrition, metabolic health, and neuroprotection position it as a key ingredient in future therapeutic interventions. As research continues to uncover new insights into its mechanisms of action, D-Isoleucine is poised to play an even greater role in enhancing human well-being.